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Introduction

Accurate real-time assessment of surgical margins is a critical challenge in oncologic surgery.
Incomplete tumor resection is a major cause of local recurrence and negatively impacts patient
prognosis. LUMO015, also known as Zopocianine Sodium, is a novel, injectable, protease-
activated fluorescent imaging agent designed to illuminate cancerous tissue during surgery,
thereby enabling surgeons to more accurately identify and remove all malignant tissue. This
document provides detailed application notes and protocols for the use of LUMO15 in
preclinical and clinical research settings for surgical margin assessment.

Mechanism of Action

LUMO15 is a pegylated, cathepsin-activated imaging agent. It consists of a Cy5 fluorophore
attached to a quencher molecule via a polypeptide linker. In its native state, the quencher
suppresses the fluorescence of the Cy5 molecule. Many solid tumors exhibit elevated levels of
proteases, such as cathepsins, in their microenvironment compared to normal tissue. Upon
administration, LUMO15 passively accumulates in the tumor tissue due to the enhanced
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permeability and retention (EPR) effect. Within the tumor microenvironment, the polypeptide
linker of LUMO15 is cleaved by these overexpressed proteases. This cleavage releases the
qguencher, leading to the activation of the Cy5 fluorophore and subsequent emission of a
fluorescent signal upon excitation. This "on-demand" activation allows for a high tumor-to-
background signal ratio, enabling clear delineation of cancerous tissue.

Figure 1: Mechanism of Action of LUMO015.

Data Presentation
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Parameter Value Reference
LUMO15 Dose 3.5 mg/kg

Administration Route Tail Vein Injection

Time to Resection 6 hours

Mean Tumor Fluorescence vs. _
~5-fold higher
Muscle

Phase 1 Clinical Trial Data (Soft Tissue Sarcoma and
Breast Cancer)

A first-in-human Phase 1 clinical trial enrolled 15 patients (12 with soft tissue sarcoma and 3
with invasive ductal carcinoma of the breast).
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Parameter Details Reference

Patient Population

15 patients with soft-tissue

sarcoma or breast cancer

LUMO15 Dose Cohorts

0.25, 0.5, 1.0, and 1.5 mg/kg

Administration Route

Peripheral Intravenous

Injection

Time of Administration

2-72 hours prior to surgery

Safety Profile

Well-tolerated, no adverse
pharmacological activity or
hypersensitivity. Expected

green chromaturia observed.

Tumor Fluorescence

Significantly higher in tumor
tissue compared to normal

adjacent tissue.

Feasibility Study in Breast Cancer

A study involving 45 women undergoing breast cancer surgery further evaluated the efficacy of

LUMO15.
Parameter Result Reference
LUMO15 Dose 1 mg/kg

Sensitivity for Tumor Detection

84% for all imaged cavity
surfaces; 100% for residual
tumor in patients with positive

margins.

Specificity for Tumor Detection

73%

Clinical Outcome

25% of patients with positive
margins were spared a second

surgery.
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Experimental Protocols
Preclinical Evaluation in a Mouse Model of Soft Tissue
Sarcoma

This protocol is based on the methodology described in the co-clinical trial of LUMO015.
Objective: To assess the in vivo tumor-labeling specificity of LUMO015.

Materials:

LUMO15 (3.5 mg/kg)

Primary soft tissue sarcoma (STS) mouse model

Handheld fluorescence imaging device

Anesthetic agent

Surgical tools for resection

Procedure:

Induce primary STS in the lower extremity of the mice.
o Administer LUMO15 (3.5 mg/kg) via tail vein injection to tumor-bearing mice.
e Wait for a period of 6 hours to allow for probe distribution and activation.

» Anesthetize the mouse according to approved institutional animal care and use committee
protocols.

o Surgically resect the primary STS tumor and a sample of normal muscle from the
contralateral leg.

e Immediately image the resected tissues using a handheld fluorescence imaging device.

e Quantify the fluorescence intensity of the tumor and normal muscle tissue.
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¢ Analyze the data to determine the tumor-to-muscle fluorescence ratio.

Start: STS Mouse Model Preclinical Experimental Workflow
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End: Data Analysis
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Figure 2: Preclinical Experimental Workflow.

Protocol for Phase 1 Clinical Trial in Humans

This protocol is a generalized representation based on the reported Phase 1 trial. All clinical
investigations must be conducted under approved institutional review board (IRB) protocols.

Objective: To evaluate the safety, pharmacokinetics, and tumor-labeling properties of LUMO15
in patients with solid tumors.

Patient Population: Patients scheduled for surgical resection of soft tissue sarcoma or breast

cancer.

Materials:

LUMO15 (dose-escalation cohorts: 0.25, 0.5, 1.0, 1.5 mg/kg)
 Sterile saline for injection

 Intravenous infusion equipment

 Clinical fluorescence imaging system

e Blood

 To cite this document: BenchChem. [Application Notes and Protocols: LUMO15 for Surgical
Margin Assessment]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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